Cas no 1808712-65-3 (N-(1-cyanocyclopropyl)-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]benzamide)

• Product Name: N-(1-cyanocyclopropyl)-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]benzamide
• CAS No: 1808712-65-3
• MF: C₁₄H₉F₃N₄O₂
• MW: 322.242072820663
• CID: 6431084
• PubChem ID: 100618929
• Update Time: 2025-05-22

N-(1-cyanocyclopropyl)-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclopropyl)-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]benzamide
• 1808712-65-3
• Z1240223323
• EN300-26687950

• Inchi： 1S/C14H9F3N4O2/c15-14(16,17)12-19-10(21-23-12)8-1-3-9(4-2-8)11(22)20-13(7-18)5-6-13/h1-4H,5-6H2,(H,20,22)
• InChI Key： MHOIRXBDSOEOLK-UHFFFAOYSA-N
• SMILES： FC(C1=NC(C2C=CC(=CC=2)C(NC2(C#N)CC2)=O)=NO1)(F)F

Computed Properties

• Exact Mass: 322.06776003g/mol
• Monoisotopic Mass: 322.06776003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 91.8Ų

Additional information on N-(1-cyanocyclopropyl)-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]benzamide

Research Brief on N-(1-cyanocyclopropyl)-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]benzamide (CAS: 1808712-65-3)

N-(1-cyanocyclopropyl)-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]benzamide (CAS: 1808712-65-3) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound features a unique trifluoromethyl-substituted oxadiazole core, which is known for its bioisosteric properties and potential in drug design. The presence of the cyanocyclopropyl moiety further enhances its pharmacological profile, making it a promising candidate for therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential mechanisms of action, particularly in the context of targeting specific enzymes or receptors involved in disease pathways.

The synthesis of N-(1-cyanocyclopropyl)-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]benzamide involves a multi-step process, starting with the preparation of the oxadiazole ring through cyclization reactions. The trifluoromethyl group is introduced to enhance metabolic stability and binding affinity, while the cyanocyclopropyl group is incorporated to modulate the compound's pharmacokinetic properties. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structure and purity of the compound. Recent publications highlight the optimization of synthetic routes to improve yield and scalability, which is critical for further preclinical and clinical development.

In terms of biological activity, preliminary studies have demonstrated that N-(1-cyanocyclopropyl)-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]benzamide exhibits potent inhibitory effects against specific protein targets, such as kinases or proteases, which are implicated in various diseases, including cancer and inflammatory disorders. In vitro assays have shown promising IC50 values, suggesting high selectivity and efficacy. Furthermore, in vivo studies in animal models have revealed favorable pharmacokinetic profiles, with good oral bioavailability and tissue penetration. These findings underscore the compound's potential as a lead candidate for further drug development.

Recent research has also explored the mechanistic underpinnings of N-(1-cyanocyclopropyl)-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]benzamide. Structural biology studies, including X-ray crystallography and molecular docking, have provided insights into its binding mode and interactions with target proteins. These studies reveal that the compound's oxadiazole ring forms critical hydrogen bonds and hydrophobic interactions, while the trifluoromethyl group contributes to binding affinity through van der Waals forces. Such detailed mechanistic understanding is invaluable for rational drug design and the development of derivatives with improved properties.

Despite these promising findings, challenges remain in the development of N-(1-cyanocyclopropyl)-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]benzamide. Issues such as potential off-target effects, metabolic stability, and toxicity profiles need to be thoroughly investigated in future studies. Additionally, the compound's scalability and cost-effectiveness for large-scale production must be addressed to facilitate its transition from the laboratory to clinical trials. Collaborative efforts between academia and industry will be essential to overcome these hurdles and realize the therapeutic potential of this compound.

In conclusion, N-(1-cyanocyclopropyl)-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]benzamide (CAS: 1808712-65-3) represents a promising small molecule with significant potential in drug discovery. Its unique structural features, combined with demonstrated biological activity and mechanistic insights, make it a compelling candidate for further research. Continued exploration of its therapeutic applications, optimization of its pharmacological properties, and addressing current challenges will be critical in advancing this compound toward clinical development. This research brief highlights the latest advancements and underscores the importance of interdisciplinary collaboration in the field of chemical biology and medicinal chemistry.